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Compound of Interest

4-(2-
Compound Name:
Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

\ J

Technical Guide & SDS: 4-(2-
Isothiocyanatophenyl)morpholine
Chemical Identity & Physicochemical Profile

Compound Name: 4-(2-Isothiocyanatophenyl)morpholine Synonyms:o-Morpholinophenyl

isothiocyanate; 2-Morpholinophenyl isothiocyanate. Structural Characterization: A bifunctional
scaffold containing a morpholine ring attached to a phenyl group, substituted at the ortho
position with an electrophilic isothiocyanate (-N=C=S) group.
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Value . .
Property . Technical Insight
(Estimated/Analogue¥*)

Molecular Formula C11H12N20S Consistent with para isomer.

Useful for stoichiometric

Molecular Weight 220.29 g/mol )
calculations.
Not Listed (Ref para: 51317- Treat as a novel research
CAS Number )
66-9) chemical.
Ortho substitution often lowers
) ) ) ) MP compared to para (MP
Physical State Solid (Low Melting Point) )
~98°C) due to disrupted crystal
packing.
N DMSO, DMF, DCM, Hydrophobic aromatic core;
Solubility N
Chloroform poor water solubility.
Reacts with nucleophiles
Reactivity Class Electrophile (Soft) (amines, thiols); sensitive to

hydrolysis.

Expert Note: The ortho positioning of the morpholine ring creates significant steric bulk near the
reactive isothiocyanate group. In synthesis, this may retard reaction rates with bulky

nucleophiles compared to the para isomer.

Hazard Identification (GHS Classification)

This assessment is derived from the functional group reactivity (Isothiocyanates) and the
morpholine scaffold.

Signal Word:DANGER
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Mechanism of

Hazard Class Category Hazard Statement o
Toxicity
Metabolic release of
o H302: Harmful if isothiocyanate ions;
Acute Toxicity (Oral) Cat. 4 T
swallowed.[1][2][3] potential interference
with thyroid function.
_ ) Electrophilic attack on
Skin H315: Causes skin ) )
) o Cat.[1] 2 o keratin proteins
Corrosion/Irritation irritation.[4] )
(acylation).
) Direct lachrymatory
o H319: Causes serious ] o
Eye Damage/Irritation Cat. 2A o effect; high reactivity
eye irritation. _ _
with corneal proteins.
Haptenization of
H334: May cause i .
o respiratory proteins
Resp. Sensitization Cat. 1 allergy/asthma ] )
triggers immune
symptoms.[5]
response.
H317: May cause an Formation of hapten-
Skin Sensitization Cat. 1 allergic skin reaction. protein conjugates via
[4] thiourea linkage.
Irritation of mucous
H335: May cause membranes upon
STOT - SE Cat. 3

respiratory irritation.[3]

inhalation of

dust/vapor.

Self-Validating Handling & Storage Protocol

Standard operating procedures (SOPs) often fail because they lack feedback loops. This

protocol includes Validation Checkpoints to ensure integrity.

A. Storage Logic[2][3]

e Temperature: Store at 2—-8°C.
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o Reasoning: Low temperature inhibits the spontaneous dimerization or hydrolysis often
seen in isothiocyanates.

o Atmosphere: Inert gas (Argon/Nitrogen).

o Reasoning: Moisture in air hydrolyzes the -NCS group to the corresponding amine (2-
morpholinoaniline), which is structurally distinct and inactive for thiourea synthesis.

o Container: Amber glass vial with Teflon-lined cap.

o Reasoning: Protects from light-induced degradation; Teflon prevents cap liner leaching.

B. The "Visual Integrity” Check (Validation)

Before every experiment, perform this 5-second check:
e Color: Should be off-white to pale yellow. Darkening indicates oxidation.

o State: Should be free-flowing solid. Clumping or liquefaction indicates hydrolysis (formation
of liquid amines).

o Pressure: Audible "hiss" upon opening indicates volatile degradation products (avoid use).

C. Engineering Controls & PPE

o Ventilation:REQUIRED. Handle only in a certified chemical fume hood.

e Gloves: Nitrile (Double gloving recommended). Latex is permeable to many organic
electrophiles.

» Respiratory: If solid dust is visible, use N95 or P100. If heating, use a respirator with organic
vapor cartridges.

Emergency Response Architecture
Visualized Decision Matrix
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Exposure Incident

Identify Route

Inhalation Eye Contact

Evacuate to Fresh Air Drench 15 min Flush 15 min (Lifting Lids)
Sit Upright (90 deg) Soap & Water (No Alcohol) Remove Contacts
Seek Medical (Resp. Sensitization) Discard Contaminated Clothing Do NOT Neutralize

Click to download full resolution via product page

Figure 1: Immediate Response Triage for Isothiocyanate Exposure. Note the specific
prohibition of alcohol for skin washing, as it may increase permeability.

Scientific Application: Synthesis & Reactivity
Mechanistic Insight

Researchers typically use 4-(2-Isothiocyanatophenyl)morpholine to synthesize thiourea
derivatives (via reaction with amines) or heterocycles (via cyclization).

The Ortho-Effect: Unlike the para isomer, the ortho-morpholine group exerts a field effect and
steric hindrance.

e Reaction Rate: Nucleophilic attack at the isothiocyanate carbon will be slower.

e Solvent Choice: Use non-nucleophilic, polar aprotic solvents (e.g., anhydrous THF or DMF)
to solvate the transition state without competing for the electrophile.
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Experimental Workflow: Thiourea Formation

4-(2-Isothiocyanatophenyl)

Thiourea Derivative

morpholine N
Anhydrous Conditions (Stable Scaffold)

(Electrophile)

Nucleophilic Addition
Solvent: THF/DCM Moisture Present

; ) Temp: 0°C to RT .
Primary Amine Hydrolysis Product
(R-NH2) (If Wet: Urea/Amine)
(Nucleophile)

Click to download full resolution via product page

Figure 2: Synthetic pathway for thiourea formation. Note the critical divergence caused by
moisture, emphasizing the need for anhydrous conditions.

Disposal Considerations

¢ Quenching: Do not dispose of active isothiocyanate directly. Quench excess reagent by
stirring with a dilute solution of ammonia or sodium hydroxide (converts to inert
thiourea/urea) before disposal into organic waste.

o Stream: Halogenated vs. Non-halogenated depends on the solvent used (e.g., DCM vs.
THF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety Data Sheet (SDS) for 4-(2-
Isothiocyanatophenyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623059/docs#safety-data-sheet-sds-for-4-2-

isothiocyanatophenyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

7/8

Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1244809453_morpholine_casno_110-91-8_msds.pdf
https://www.chemos.de/import/data/msds/GB_en/110-91-8-A0001294-GB-en.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1272.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&countryCode=US&language=en
https://www.inchem.org/documents/hsg/hsg/hsg092.htm
https://www.benchchem.com/product/b1623059/docs#safety-data-sheet-sds-for-4-2-isothiocyanatophenyl-morpholine
https://www.benchchem.com/product/b1623059/docs#safety-data-sheet-sds-for-4-2-isothiocyanatophenyl-morpholine
https://www.benchchem.com/product/b1623059/docs#safety-data-sheet-sds-for-4-2-isothiocyanatophenyl-morpholine
https://www.benchchem.com/product/b1623059/docs#safety-data-sheet-sds-for-4-2-isothiocyanatophenyl-morpholine
https://www.benchchem.com/product/b1623059?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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